2-((difluoromethyl)sulfonyl)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzamide

• IUPAC Name: 2-(difluoromethylsulfonyl)-N-[2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl]benzamide
• InChI: InChI=1S/C19H21F2NO5S/c1-19(24,11-13-7-9-14(27-2)10-8-13)12-22-17(23)15-5-3-4-6-16(15)28(25,26)18(20)21/h3-10,18,24H,11-12H2,1-2H3,(H,22,23)
• InChI Key: WZTXAGKHPGGFFO-UHFFFAOYSA-N
• Canonical SMILES: CC(CC1=CC=C(C=C1)OC)(CNC(=O)C2=CC=CC=C2S(=O)(=O)C(F)F)O
• Molecular Formula: C19H21F2NO5S
• Molecular Weight: 413.4 g/mol

Description

2-((difluoromethyl)sulfonyl)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzamide is a useful research compound. Its molecular formula is C19H21F2NO5S and its molecular weight is 413.44. The purity is usually 95%.
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Scientific Research Applications

Medicinal Chemistry

• Antiandrogen Activity : Compounds structurally related to 2-((difluoromethyl)sulfonyl)-N-(2-hydroxy-3-(4-methoxyphenyl)-2-methylpropyl)benzamide have been investigated for their antiandrogen activity. For example, trifluoromethyl derivatives have shown partial androgen agonist activity, whereas methyl derivatives acted as pure antagonists. These findings are significant for the treatment of androgen-responsive diseases (Tucker, Crook, & Chesterson, 1988).

• Anticancer Properties : Some derivatives of sulfonamides, including those with a structure similar to the compound , have been studied for their anticancer effects. For instance, compounds containing sulfonamide and benzamide pharmacophores have shown potential as inhibitors of human carbonic anhydrase and acetylcholinesterase, which are relevant in cancer research (Tuğrak et al., 2020).

Environmental Science

• Degradation of Sulfonamide Antibiotics : In environmental science, the degradation pathways of sulfonamide antibiotics have been a focus. For instance, a study on Microbacterium sp. identified a novel pathway involving ipso-hydroxylation followed by fragmentation, which is significant for understanding how these compounds break down in the environment (Ricken et al., 2013).

Materials Science

• Polymer Science : In the field of polymer science, compounds with sulfonyl and benzamide groups have been used in the synthesis of novel polymers. For example, sulfonated poly(arylene ether sulfone) copolymers have been developed for applications in fuel cells, showcasing the utility of these compounds in advanced material design (Kim, Robertson, & Guiver, 2008).